Cas no 134029-73-5 ((E)-4-(3,4,5-Trimethoxystyryl)aniline)

• Product Name: (E)-4-(3,4,5-Trimethoxystyryl)aniline
• CAS No: 134029-73-5
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• MDL: MFCD32691090
• CID: 1234346
• Update Time: 2025-10-31

(E)-4-(3,4,5-Trimethoxystyryl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(3,4,5-trimethoxyphenyl)ethenyl]-, (E)-
• (E)-4-(3,4,5-Trimethoxystyryl)aniline

• MDL： MFCD32691090
• Inchi： 1S/C17H19NO3/c1-19-15-10-13(11-16(20-2)17(15)21-3)5-4-12-6-8-14(18)9-7-12/h4-11H,18H2,1-3H3/b5-4+
• InChI Key： MWXBWYJFAGYFKS-SNAWJCMRSA-N
• SMILES： C1(N)=CC=C(/C=C/C2=CC(OC)=C(OC)C(OC)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E)-4-(3,4,5-Trimethoxystyryl)aniline

Recent Advances in the Study of (E)-4-(3,4,5-Trimethoxystyryl)aniline (CAS: 134029-73-5) in Chemical Biology and Medicine

The compound (E)-4-(3,4,5-Trimethoxystyryl)aniline (CAS: 134029-73-5) has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This styryl aniline derivative is structurally related to combretastatin A-4, a well-known tubulin polymerization inhibitor with potent anticancer activity. Recent studies have explored the synthesis, mechanism of action, and therapeutic potential of this compound, shedding light on its unique properties and possible clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of (E)-4-(3,4,5-Trimethoxystyryl)aniline derivatives. The research team systematically modified various functional groups while maintaining the core structure, leading to the identification of several analogs with improved tubulin binding affinity and antiproliferative activity against multiple cancer cell lines. Notably, some derivatives demonstrated IC50 values in the low nanomolar range, suggesting their potential as lead compounds for anticancer drug development.

In addition to its anticancer properties, recent research has revealed that (E)-4-(3,4,5-Trimethoxystyryl)aniline exhibits promising anti-inflammatory effects. A 2024 study in Bioorganic Chemistry demonstrated that this compound can effectively inhibit NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. This dual functionality (anticancer and anti-inflammatory) makes it particularly interesting for developing multi-targeted therapeutic agents, especially for inflammation-associated cancers.

The pharmacokinetic profile of (E)-4-(3,4,5-Trimethoxystyryl)aniline has been another focus of recent investigations. Advanced analytical techniques including LC-MS/MS have been employed to study its metabolic stability, plasma protein binding, and tissue distribution in animal models. While the compound shows moderate metabolic stability, researchers have developed prodrug strategies to improve its oral bioavailability, as reported in a recent European Journal of Pharmaceutical Sciences publication.

Emerging applications of this compound extend beyond traditional small-molecule therapeutics. A groundbreaking 2024 study in ACS Chemical Biology demonstrated its utility as a chemical probe for studying microtubule dynamics in live cells. The researchers developed fluorescent derivatives that maintain biological activity while allowing real-time visualization of tubulin interactions, opening new avenues for basic research and drug discovery.

Despite these promising developments, challenges remain in the clinical translation of (E)-4-(3,4,5-Trimethoxystyryl)aniline-based therapeutics. Current research efforts are focused on addressing issues related to solubility, selectivity, and potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to optimize this compound class for clinical development, with several patent applications filed in the past two years indicating growing commercial interest.

In conclusion, (E)-4-(3,4,5-Trimethoxystyryl)aniline (CAS: 134029-73-5) represents a versatile scaffold with multiple therapeutic applications. Recent advances in understanding its mechanism of action, coupled with innovative chemical modifications, position this compound as a promising candidate for future drug development. Continued research in this area is expected to yield novel therapeutics for cancer, inflammatory diseases, and potentially other conditions where microtubule modulation or NF-κB inhibition is beneficial.